Cas no 1391052-06-4 (2-Cyanopiperidine-13C)

2-Cyanopiperidine-13C is a stable isotope-labeled compound, where the carbon-13 (13C) isotope is incorporated into the piperidine ring structure. This labeled derivative is particularly valuable in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) applications, enabling precise tracking and quantification in metabolic studies, reaction mechanisms, and pharmacokinetic research. The presence of the nitrile group (-CN) enhances its utility as an intermediate in organic synthesis, particularly for heterocyclic compounds. Its isotopic purity ensures minimal interference in analytical workflows, making it a reliable tool for isotope dilution and tracer studies. The compound is synthesized under controlled conditions to maintain high chemical and isotopic integrity.

2-Cyanopiperidine-13C structure

Product Name:2-Cyanopiperidine-13C

CAS No:1391052-06-4

MF:C₆H₁₀N₂

MW:110.157001018524

CID:5575352

Update Time:2025-05-19

2-Cyanopiperidine-13C Chemical and Physical Properties

Names and Identifiers

- 2-Cyanopiperidine-13C
- (±)-2-Piperidinecarbonitrile-13C
- 2-Piperidinecarbonitrile-13C
- Pipecolonitrile-13C
- Inchi： 1S/C6H10N2/c7-5-6-3-1-2-4-8-6/h6,8H,1-4H2
- InChI Key： YAVXLTMRALFZIS-UHFFFAOYSA-N
- SMILES： C1CCC(C#N)NC1

Experimental Properties

Density: 1.0±0.1 g/cm3
Solubility: Dichloromethane

2-Cyanopiperidine-13C Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Cyanopiperidine-13C Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C987547-5mg	2-Cyanopiperidine-13C	1391052-06-4		5mg	$ 236.00	2023-04-17
TRC	C987547-50mg	2-Cyanopiperidine-13C	1391052-06-4		50mg	$ 1860.00	2023-04-17

2-Cyanopiperidine-13C Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
3. Alt-proteins: A promising future
4. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

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Additional information on 2-Cyanopiperidine-13C

Introduction to Compound CAS No. 1391052-06-4: 2-Cyanopiperidine-13C

The compound CAS No. 1391052-06-4, commonly referred to as 2-Cyanopiperidine-13C, is a significant molecule in the field of organic chemistry. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, with a cyan group attached at the second position. The presence of the cyano group (-CN) introduces unique electronic and structural properties, making it a valuable compound in various chemical and pharmaceutical applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Cyanopiperidine-13C. Researchers have explored various methodologies, including nucleophilic substitution reactions and catalytic hydrogenation, to optimize the production process. These methods not only enhance the yield but also ensure the purity of the compound, which is crucial for its application in sensitive fields such as drug discovery and material science.

The structural integrity of CAS No. 1391052-06-4 plays a pivotal role in its reactivity and functionality. The piperidine ring provides a rigid framework, while the cyano group acts as an electron-withdrawing substituent, influencing the molecule's electronic properties. This combination makes it an excellent candidate for exploring novel chemical reactions and designing bioactive molecules.

In terms of applications, 2-Cyanopiperidine-13C has shown promise in the development of new pharmaceutical agents. Its ability to form stable bonds with other functional groups makes it a versatile building block in medicinal chemistry. Recent studies have highlighted its potential as a precursor for synthesizing bioactive compounds with anti-inflammatory and anticancer properties.

The synthesis of CAS No. 1391052-06-4 involves a series of well-controlled reactions to ensure high purity and consistency. Researchers have employed advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, to characterize the compound thoroughly. These techniques provide critical insights into the molecular structure and confirm the presence of the cyano group at the designated position.

The stability and reactivity of 2-Cyanopiperidine-13C are areas of active research interest. Scientists are investigating how environmental factors, such as temperature and pH levels, influence its chemical behavior. Understanding these factors is essential for optimizing its use in industrial and laboratory settings.

In conclusion, CAS No. 1391052-06-4 (2-Cyanopiperidine-13C) is a remarkable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in modern chemistry research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.